4-Methoxy-1-nitrodibenzo[b,d]thiophene

• Molecular Formula: C13H9NO3S
• Molecular Weight: 259.28 g/mol
• IUPAC Name: 4-methoxy-1-nitrodibenzothiophene
• InChI: InChI=1S/C13H9NO3S/c1-17-10-7-6-9(14(15)16)12-8-4-2-3-5-11(8)18-13(10)12/h2-7H,1H3
• InChI Key: QJDUNZOFYNCOOY-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)[N+](=O)[O-])C3=CC=CC=C3S2

Description

4-Methoxy-1-nitrodibenzo[b,d]thiophene is a useful research compound. Its molecular formula is C13H9NO3S and its molecular weight is 259.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

4-Methoxy-dibenzothiophene (ii)(4.3 g, 20.0 mmol) was dissolved in glacial acetic acid (60 ml) and to this solution was added fuming nitric acid (3.37 ml) in a dropwise fashion ensuring that the temperature of the mixture did not rise above 25° C. The yellow suspension was stirred for a further 45 minutes before being poured carefully into water (200 ml) and stirred for 15 minutes. The yellow solid was removed by filtration and washed thoroughly with copious amounts of water and then hexanes. The residue thus obtained was then dried in a vacuum oven to give the title compound as a yellow solid which was used without any further purification. (5.19 g, 97%) m/z (LC-MS, ESP), RT=4.15 min, (M+H)=260.1